Cas no 1261222-03-0 (1-(3,4-Diaminophenyl)-1-phenylethanol)

• Product Name: 1-(3,4-Diaminophenyl)-1-phenylethanol
• CAS No: 1261222-03-0
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 2103390
• Update Time: 2023-08-03

1-(3,4-Diaminophenyl)-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-diaminophenyl)-1-phenylethanol
• 1-(3,4-Diaminophenyl)-1-phenylethanol

• Inchi： 1S/C14H16N2O/c1-14(17,10-5-3-2-4-6-10)11-7-8-12(15)13(16)9-11/h2-9,17H,15-16H2,1H3
• InChI Key： HIHLDYIWRYOYCT-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)C1C=CC(=C(C=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 72.3